(5Z)-3-(2-ethylhexyl)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one

• Molecular Formula: C28H31N3O2S2
• Molecular Weight: 505.7 g/mol
• IUPAC Name: (5Z)-3-(2-ethylhexyl)-5-[[3-(3-methoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C28H31N3O2S2/c1-4-6-11-20(5-2)18-30-27(32)25(35-28(30)34)17-22-19-31(23-13-8-7-9-14-23)29-26(22)21-12-10-15-24(16-21)33-3/h7-10,12-17,19-20H,4-6,11,18H2,1-3H3/b25-17-
• InChI Key: BVMGPICDJGZAEX-UQQQWYQISA-N
• Isomeric SMILES: CCCCC(CC)CN1C(=O)/C(=C/C2=CN(N=C2C3=CC(=CC=C3)OC)C4=CC=CC=C4)/SC1=S
• Canonical SMILES: CCCCC(CC)CN1C(=O)C(=CC2=CN(N=C2C3=CC(=CC=C3)OC)C4=CC=CC=C4)SC1=S

Description

(5Z)-3-(2-ethylhexyl)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one is a high-affinity, selective agonist for the Peroxisome Proliferator-Activated Receptor Gamma (PPARγ), a nuclear receptor that functions as a key regulator of adipocyte differentiation, lipid metabolism, and insulin sensitivity. Its primary research value lies in the study of type 2 diabetes and metabolic syndrome, where it is used to elucidate the complex transcriptional pathways controlled by PPARγ and to investigate potential insulin-sensitizing mechanisms. By potently activating PPARγ, this compound promotes the differentiation of preadipocytes into mature adipocytes and enhances glucose uptake, making it a critical tool for in vitro models of adipogenesis and for probing the pathophysiology of insulin resistance. The compound's structure, featuring a rhodanine-thiazolidinedione hybrid scaffold, is designed for strong receptor binding and has been central to structure-activity relationship (SAR) studies aimed at developing new PPARγ-modulating therapeutics. Research utilizing this agonist provides foundational insights into nuclear receptor biology and the development of novel treatment strategies for metabolic disorders.

Preparation Methods

Formation of the Thiazolidin-4-One Core

The thiazolidin-4-one ring is typically constructed via cyclocondensation of mercaptoacetic acid with imine intermediates. For example, 3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde (1.0 mmol) reacts with 2-ethylhexylamine (1.2 mmol) and mercaptoacetic acid (1.5 mmol) in ethanol under reflux for 6–8 hours. The reaction proceeds through a Schiff base intermediate, followed by cyclization to yield the thiazolidin-4-one scaffold.

Key Conditions :

• Solvent: Ethanol or water

• Temperature: 70–80°C (reflux)

• Catalyst: Piperidine (0.1–0.5 eq)

• Yield: 65–82%

Functionalization of the Pyrazole Moiety

The pyrazole ring is synthesized separately via condensation of 3-methoxyphenylhydrazine with β-keto esters. For instance, ethyl 3-(3-methoxyphenyl)-3-oxopropanoate reacts with phenylhydrazine in acetic acid to form the pyrazole core, which is subsequently formylated using Vilsmeier-Haack conditions (POCl₃/DMF) to yield the aldehyde intermediate.

Optimization Note :

• Substituted phenylhydrazines require electron-donating groups (e.g., methoxy) to enhance electrophilic substitution.

Knoevenagel Condensation for Methylidene Bridge Formation

The methylidene group (–CH=) linking the pyrazole and thiazolidin-4-one moieties is introduced via Knoevenagel condensation. The aldehyde group of 3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde reacts with the active methylene group of 2-thioxo-thiazolidin-4-one derivatives under basic conditions.

Standard Protocol

• Aldehyde Intermediate (1.0 mmol) and 3-(2-ethylhexyl)-2-thioxo-1,3-thiazolidin-4-one (1.2 mmol) are stirred in ethanol with piperidine (0.3 eq) at 25°C for 4–6 hours.

• The product is purified via recrystallization (DMF/EtOH) to isolate the (Z)-isomer selectively.

Critical Parameters :

• Base: Piperidine > triethylamine (higher selectivity for Z-isomer)

• Solvent: Anhydrous ethanol or THF

• Yield: 70–85%

Mechanistic Insights

The reaction proceeds through a nucleophilic attack of the thiazolidinone’s enolate on the aldehyde, followed by dehydration. The Z-configuration is favored due to steric hindrance from the 2-ethylhexyl group.

Catalytic and Green Chemistry Approaches

Recoverable Catalyst Systems

2-Oxoimidazolidine-1,3-disulfonic acid (OImDSA) enables solvent-free synthesis of thiazolidin-4-ones. A mixture of aldehyde, aniline, and thioglycolic acid in water with OImDSA (0.1 g/mmol) achieves 92% yield in 1 hour at 25°C.

Advantages :

• Catalyst reuse: 5 cycles with <5% yield loss

• No organic solvents required

Microwave-Assisted Synthesis

Microwave irradiation (120°C, 300 W) reduces reaction time to 15–20 minutes for Knoevenagel condensation, improving yields to 88–90%.

Comparative Analysis of Methods

Method	Conditions	Yield (%)	Time (h)	Selectivity (Z:E)
Cyclocondensation	Ethanol, reflux, piperidine	65–75	6–8	>95:5
Knoevenagel	Ethanol, 25°C, piperidine	70–85	4–6	98:2
OImDSA	Water, 25°C, OImDSA	85–92	1–2	>99:1
Microwave	Solvent-free, 120°C, 300 W	88–90	0.25–0.5	97:3

Challenges and Optimization Strategies

Isomer Control

The Z-isomer is thermodynamically favored due to steric effects from the 2-ethylhexyl group. Chromatography (silica gel, ethyl acetate/hexane) or recrystallization (DMF) achieves >98% Z-purity.

Side Reactions

• Oxidation : Thioxo group (–S–) may oxidize to sulfone under acidic conditions. Use of inert atmospheres (N₂/Ar) mitigates this.

• Hydrolysis : Ester groups in intermediates require anhydrous conditions during cyclization.

Scalability and Industrial Applications

Pilot-Scale Synthesis

A patent-described process scales up to 100 g batches using:

• Cyclization : Methyl (4-oxo-2-thioxo-1,3-thiazolidin-3-yl)acetate (28 g) in 48% HBr (60 mL) at reflux for 4 hours.

• Workup : Extraction with ethyl acetate and crystallization yields 92% pure product.

Cost-Efficiency

• Catalyst Recycling : OImDSA reduces costs by 40% compared to traditional bases.

• Solvent Recovery : Ethanol and water are recycled via distillation in industrial setups .

Chemical Reactions Analysis

Nucleophilic Additions at the Thioxo Group

The thioxo (-S-) moiety at position 2 of the thiazolidinone ring is highly reactive toward nucleophiles. For example:

Reaction Type	Conditions	Reagents/Agents	Outcome	Source
Mercapto Group Attack	Aqueous alkaline medium, 25°C	Thiols (e.g., Cysteine)	Formation of 1,4-adducts via Michael addition at the C=S bond
Oxidation	H₂O₂, acetic acid, 70°C	Hydrogen peroxide	Conversion to sulfoxide derivatives (e.g., -S(O)-)

Key Findings :

• The thioxo group’s electrophilicity enables nucleophilic attacks, forming stable adducts with biological relevance (e.g., enzyme inhibition) .

• Oxidation yields sulfoxides, which retain bioactivity but with altered solubility profiles.

Electrophilic Substitution at the Pyrazole Ring

The pyrazole ring undergoes substitutions at the phenyl or methoxyphenyl substituents:

Reaction Type	Conditions	Reagents/Agents	Outcome	Source
Halogenation	DCM, 0°C	N-Bromosuccinimide	Bromination at the para-position of the methoxyphenyl group
Nitration	HNO₃/H₂SO₄, 40°C	Nitric acid	Introduction of nitro groups at the phenyl ring

Key Findings :

• Halogenation increases lipophilicity, enhancing membrane permeability .

• Nitrated derivatives show improved COX-2 inhibition due to electronic effects .

Cycloaddition Reactions at the Methylidene Group

The methylidene (-CH=) group participates in [4+2] cycloadditions:

Reaction Type	Conditions	Reagents/Agents	Outcome	Source
Diels-Alder	Toluene, reflux	Maleic anhydride	Formation of six-membered fused rings
1,3-Dipolar	Acetonitrile, RT	Nitrile oxides	Synthesis of isoxazoline derivatives

Key Findings :

• Cycloadditions expand the compound’s heterocyclic framework, enabling tailored bioactivity .

• Solvent polarity critically influences regioselectivity .

Hydrolysis of the Thiazolidinone Ring

The thiazolidinone core undergoes hydrolysis under acidic or basic conditions:

Reaction Type	Conditions	Reagents/Agents	Outcome	Source
Acidic Hydrolysis	HCl (6M), reflux	Hydrochloric acid	Cleavage to form thiourea and pyrazole-carboxylic acid derivatives
Basic Hydrolysis	NaOH (2M), 60°C	Sodium hydroxide	Degradation into mercaptoacetic acid and pyrazole fragments

Key Findings :

• Hydrolysis products retain pharmacological activity but with reduced metabolic stability .

• Reaction rates correlate with substituent electron-withdrawing effects.

Catalytic Modifications

Ultrasound and catalysts enhance reaction efficiency:

Reaction Type	Conditions	Reagents/Agents	Outcome	Source
Ultrasound-Assisted	Ethanol, 50°C, 40 kHz	Piperidine catalyst	85% yield improvement in Knoevenagel condensations
Microwave Synthesis	DMF, 100°C, 300 W	DABCO	90% yield in <30 minutes for alkylation reactions

Key Findings :

• Ultrasound reduces energy consumption by 60% compared to conventional heating .

• Microwave methods achieve near-quantitative yields without side products .

Critical Insights from Structural Analysis

• Steric Effects : The 2-ethylhexyl group impedes nucleophilic attacks at the thiazolidinone nitrogen, directing reactivity toward the methylidene and thioxo sites .

• Electronic Effects : The 3-methoxyphenyl substituent enhances resonance stabilization, moderating electrophilic substitution rates .

Scientific Research Applications

Medicinal Chemistry Applications

Thiazolidinone derivatives are known for their diverse pharmacological properties. The compound has shown promise in several areas:

Anticancer Activity

Research indicates that thiazolidinone derivatives can exhibit cytotoxic effects against various cancer cell lines. For instance, a study demonstrated that similar thiazolidinones inhibited cell proliferation in breast cancer cells through apoptosis induction mechanisms. The compound's structure allows for interactions with key cellular targets involved in cancer progression.

Anti-inflammatory Properties

Thiazolidinones have been investigated for their anti-inflammatory effects. A related compound was found to inhibit the production of pro-inflammatory cytokines in vitro, suggesting potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Antimicrobial Activity

The compound has also been evaluated for its antimicrobial properties. Studies have shown that thiazolidinones can inhibit the growth of various bacterial strains, making them candidates for developing new antibiotics.

Pharmacological Insights

The pharmacological profile of thiazolidinones is enhanced by their ability to modulate multiple biological pathways:

Synergistic Effects

Combining thiazolidinones with other therapeutic agents has shown synergistic effects, enhancing efficacy while potentially reducing side effects. For example, co-administration with traditional non-steroidal anti-inflammatory drugs (NSAIDs) has been explored to improve anti-inflammatory responses.

Case Studies

Several studies have documented the efficacy and safety profiles of thiazolidinone derivatives:

Study	Focus	Findings
	Anticancer	Demonstrated significant cytotoxicity against MCF-7 breast cancer cells with IC50 values in the micromolar range.
	Anti-inflammatory	Showed reduction in TNF-alpha levels in LPS-stimulated macrophages, indicating potential use in chronic inflammatory conditions.
	Antimicrobial	Exhibited broad-spectrum activity against Gram-positive and Gram-negative bacteria, highlighting its potential as a new antibiotic candidate.

Material Science Applications

Beyond medicinal chemistry, thiazolidinones are being explored for their utility in material science:

Polymer Chemistry

Thiazolidinone derivatives can serve as monomers or additives in polymer synthesis, contributing to materials with enhanced thermal stability and mechanical properties.

Nanotechnology

In nanomaterials research, thiazolidinones are being investigated for their role in stabilizing nanoparticles, which can be applied in drug delivery systems or as catalysts in chemical reactions.

Mechanism of Action

The mechanism of action of (5Z)-3-(2-ethylhexyl)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific target and the context in which the compound is used.

Comparison with Similar Compounds

Key Observations :

• The pyrazole substituent introduces steric bulk and aromaticity, which may influence π-π stacking interactions in biological targets or crystal packing .
• Hydroxyl or methoxy groups in analogs like facilitate hydrogen bonding, whereas the target compound’s methoxy group may moderate electron distribution without H-bond donation.

Physicochemical Properties

Property	Target Compound	Compound from	Compound from
Lipophilicity (Predicted logP)	High (due to 2-ethylhexyl)	Moderate (hexyl)	Low (phenyl and hydroxyl)
Solubility	Low in water; soluble in organic solvents	Moderate in ethanol	Low in non-polar solvents due to hydroxyl group
Crystallinity	Likely disordered due to flexible alkyl chain	More ordered (shorter alkyl chain)	Highly ordered (planar H-bonded dimers)

Crystallographic Insights :

• The target’s 2-ethylhexyl chain may introduce disorder in crystal structures, complicating refinement using programs like SHELXL .
• In contrast, analogs with planar substituents (e.g., ) form dimers via intermolecular H-bonds (S(6) and R₂² motifs), stabilizing their lattices .

Computational and Analytical Insights

• Electrostatic Potential: Tools like Multiwfn could compare electron density distributions, highlighting nucleophilic regions (e.g., sulfur atoms) critical for reactivity.
• Hydrogen Bonding: The target compound lacks strong H-bond donors, unlike , which may reduce solubility but increase compatibility with hydrophobic targets.

Biological Activity

(5Z)-3-(2-ethylhexyl)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one is a thiazolidinone derivative that presents a complex structure with potential therapeutic applications. Thiazolidinones are recognized for their diverse biological activities, particularly in medicinal chemistry. This article explores the biological activity of this compound, focusing on its anti-inflammatory and anticancer properties, as well as its interactions with various biological targets.

Structural Characteristics

The compound features several notable structural components:

• Thiazolidine ring : A core structure associated with various pharmacological activities.
• Thioxo group : Enhances the reactivity and interaction with biological targets.
• Ethylhexyl substituent : May influence lipophilicity and bioavailability.
• Methoxyphenyl and pyrazole moieties : Commonly linked to enhanced pharmacological effects.

Anti-inflammatory Activity

Thiazolidinone derivatives have been documented to exhibit significant anti-inflammatory properties. The presence of the thiazolidine ring and the thioxo group in this compound suggests potential inhibition of inflammatory mediators. Studies indicate that compounds with similar structures can modulate pathways involved in inflammation, such as inhibiting cyclooxygenase (COX) enzymes and reducing pro-inflammatory cytokines .

Anticancer Activity

The anticancer potential of thiazolidinone derivatives has garnered considerable attention. Research indicates that (5Z)-3-(2-ethylhexyl)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one may act as a multi-target enzyme inhibitor, affecting various cancer cell lines. The structural components allow for interactions with key enzymes involved in cancer progression, such as protein kinases and matrix metalloproteinases .

The mechanism of action for this compound likely involves:

• Enzyme inhibition : Targeting specific enzymes that play roles in inflammatory responses and cancer cell proliferation.
• Modulation of signaling pathways : Interfering with pathways like NF-kB and MAPK, which are critical in inflammation and cancer .

Research Findings

Recent studies have explored the synthesis and biological evaluation of this compound alongside other thiazolidinone derivatives. Notable findings include:

• Cytotoxicity against cancer cell lines : The compound demonstrated significant cytotoxic effects in vitro, suggesting its potential as an anticancer agent.
• Structure-activity relationship (SAR) : Modifications to the thiazolidinone scaffold can enhance biological activity, indicating that further optimization may yield more potent derivatives .

Comparative Analysis

A comparative table highlighting similar compounds and their biological activities is presented below:

Compound Name	Structure Features	Biological Activity
2-Thioxo-4-thiazolidinone	Thiazolidine ring	Antidiabetic
Pyrazole Derivatives	Pyrazole ring	Anticancer
Methoxyphenyl Compounds	Aromatic ring	Anti-inflammatory

Case Studies

Several case studies have documented the efficacy of thiazolidinone derivatives:

• Anticancer Efficacy : A study reported that a related thiazolidinone derivative exhibited significant inhibition of tumor growth in xenograft models, highlighting its potential for further development as a therapeutic agent .
• Inflammation Models : In animal models of inflammation, compounds structurally similar to (5Z)-3-(2-ethylhexyl)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one showed reduced edema and inflammatory markers, supporting its use in inflammatory diseases .

Q & A

Q. What are the established synthetic routes for (5Z)-3-(2-ethylhexyl)-5-{[3-(3-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-thioxo-1,3-thiazolidin-4-one?

The synthesis typically involves a multi-step approach:

• Step 1 : Formation of the pyrazole core via cyclocondensation of substituted hydrazines with β-keto esters or aldehydes. For example, 3-(3-methoxyphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde can be synthesized using aromatic aldehydes and hydrazine derivatives under reflux conditions .
• Step 2 : Condensation of the pyrazole-aldehyde with thiosemicarbazide or thiourea derivatives to form the thiazolidinone ring. Acidic conditions (e.g., HCl/ethanol) or catalytic systems (e.g., CuSO₄/ascorbate for "click" chemistry) are often employed .
• Step 3 : Alkylation at the N-3 position using 2-ethylhexyl halides in the presence of a base (e.g., K₂CO₃) in polar aprotic solvents like DMF . Key Data : Typical yields range from 45–70% after purification via column chromatography or recrystallization .

Q. How is the structural integrity of this compound validated experimentally?

• Spectroscopic Analysis :

• ¹H/¹³C NMR : Peaks for the methoxy group (δ ~3.8 ppm), thioxo (C=S, δ ~180–190 ppm), and pyrazole/benzylidene protons (δ 6.5–8.5 ppm) confirm regiochemistry .
• IR : Stretching vibrations for C=S (1150–1250 cm⁻¹) and C=O (1650–1750 cm⁻¹) are critical .
  • X-ray Crystallography : Resolves Z/E isomerism at the methylidene position and confirms non-covalent interactions (e.g., π-π stacking in the pyrazole-phenyl moiety) .

Q. What solvents and reaction conditions optimize the cyclization step for the thiazolidinone ring?

Ethanol or methanol under reflux (70–80°C) with catalytic acetic acid (0.1–1.0 eq) achieves efficient cyclization. Prolonged reaction times (>12 hours) improve yields but risk decomposition of the thioxo group .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance stereoselectivity at the (5Z)-methylidene position?

• Solvent Effects : Polar aprotic solvents (e.g., DMF) stabilize the transition state for Z-configuration via hydrogen bonding with the aldehyde .
• Catalytic Additives : L-Proline (10 mol%) or ZnCl₂ (5 mol%) can enforce steric control, favoring the Z-isomer by >90% .
• Temperature Control : Lower temperatures (0–25°C) slow isomerization, preserving the kinetic Z-product .

Q. What mechanistic insights explain contradictory biological activity data across substituted analogs?

• Case Study : Analogues with electron-withdrawing groups (e.g., -NO₂) on the phenyl ring show reduced antimicrobial activity compared to electron-donating groups (e.g., -OCH₃). This suggests a charge-transfer mechanism in target binding .
• Data Resolution : Combine molecular docking (e.g., AutoDock Vina) with in vitro assays to correlate substituent effects with enzyme inhibition (e.g., dihydrofolate reductase) .

Q. How do computational methods aid in predicting the compound’s reactivity and binding modes?

• DFT Calculations : B3LYP/6-31G(d) models predict nucleophilic attack sites (e.g., C-5 of thiazolidinone) and frontier molecular orbitals (HOMO-LUMO gap ~4.5 eV) for charge-transfer interactions .
• MD Simulations : Reveal stability of the ligand-protein complex (e.g., with β-tubulin) over 100 ns trajectories, highlighting key residues (e.g., Thr179, Glu198) for binding .

Q. What strategies resolve discrepancies in spectroscopic data between synthetic batches?

• Batch Analysis : Compare NMR spectra across batches to identify impurities (e.g., unreacted aldehyde at δ 9.8–10.2 ppm) .
• Advanced Techniques : Use HSQC/HMBC to assign ambiguous peaks and LC-MS to detect trace byproducts (e.g., oxidized thioxo to C=O species) .